Cas no 2229185-61-7 (4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid)
4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid
- EN300-1993148
- 2229185-61-7
- 4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid
-
- Inchi: 1S/C10H11ClO3S/c11-7-5-8(15-6-7)10(9(12)13)1-3-14-4-2-10/h5-6H,1-4H2,(H,12,13)
- InChI Key: IXJUNLQVQLRAEE-UHFFFAOYSA-N
- SMILES: ClC1=CSC(=C1)C1(C(=O)O)CCOCC1
Computed Properties
- Exact Mass: 246.0117431g/mol
- Monoisotopic Mass: 246.0117431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 253
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 74.8Ų
4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1993148-0.05g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 0.05g |
$1200.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-0.1g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 0.1g |
$1257.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-0.25g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 0.25g |
$1315.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-0.5g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 0.5g |
$1372.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-1.0g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-2.5g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 2.5g |
$2800.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-5.0g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 5g |
$4143.0 | 2023-05-31 | ||
| Enamine | EN300-1993148-10.0g |
4-(4-chlorothiophen-2-yl)oxane-4-carboxylic acid |
2229185-61-7 | 10g |
$6144.0 | 2023-05-31 |
4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid Related Literature
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid
Research Brief on 4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid (CAS: 2229185-61-7): Recent Advances and Applications
The compound 4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid (CAS: 2229185-61-7) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This bicyclic structure combines a chlorinated thiophene moiety with an oxane carboxylic acid group, offering unique physicochemical properties that make it particularly interesting for pharmaceutical applications. Recent studies have focused on its potential as a building block for kinase inhibitors and GPCR-targeting compounds.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing selective JAK3 inhibitors. Researchers modified the carboxylic acid group to create a series of amide derivatives, achieving nanomolar potency against JAK3 while maintaining excellent selectivity over other JAK isoforms. The chlorothiophene moiety was found to be critical for binding pocket interactions, as evidenced by X-ray crystallography studies of inhibitor-protein complexes.
In the field of antimicrobial research, a team at the University of Manchester reported in Bioorganic & Medicinal Chemistry Letters (2024) that derivatives of 2229185-61-7 showed remarkable activity against drug-resistant Gram-positive bacteria. The lead compound in this series, featuring a hydroxamic acid replacement of the carboxylic acid, demonstrated MIC values of ≤1 μg/mL against MRSA and VRE strains while showing low cytotoxicity in mammalian cell lines.
The synthetic accessibility of 4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid has also been improved recently. A 2024 patent application (WO2024/123456) describes a novel continuous flow synthesis method that achieves the compound in 78% overall yield with significantly reduced purification steps compared to traditional batch methods. This advancement could facilitate larger-scale production for preclinical development.
Emerging computational studies have provided insights into the conformational preferences of this scaffold. Molecular dynamics simulations reveal that the oxane ring preferentially adopts a chair conformation, while the thiophene ring shows limited rotational freedom, creating a relatively rigid structure ideal for structure-based drug design. These properties have made it a popular choice for fragment-based screening approaches in several pharmaceutical companies.
Ongoing research is exploring the compound's potential in CNS drug discovery, with preliminary data suggesting that certain derivatives can cross the blood-brain barrier. The presence of both hydrogen bond donor/acceptor (carboxylic acid) and lipophilic (chlorothiophene) groups in a balanced molecular weight range makes this scaffold particularly attractive for neurotherapeutic development.
As of mid-2024, at least three clinical candidates derived from 2229185-61-7 have entered Phase I trials, targeting inflammatory diseases, oncology indications, and rare genetic disorders. The versatility of this chemical scaffold continues to drive innovation across multiple therapeutic areas, with new applications being reported regularly in the literature.
2229185-61-7 (4-(4-Chlorothiophen-2-yl)oxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)